Cas no 1804252-71-8 (1-(3-Bromo-4-ethylphenyl)propan-2-one)

• Product Name: 1-(3-Bromo-4-ethylphenyl)propan-2-one
• CAS No: 1804252-71-8
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4792337
• Update Time: 2023-08-17

1-(3-Bromo-4-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-ethylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-3-10-5-4-9(6-8(2)13)7-11(10)12/h4-5,7H,3,6H2,1-2H3
• InChI Key： CYMKEJFUEZSYBL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 17.1